Cas no 76649-14-4 (3-Octen-2-ol)

• Product Name: 3-Octen-2-ol
• CAS No: 76649-14-4
• Molecular Formula: C₈H₁₆O
• Molecular Weight: 128.21204
• CID: 90702
• PubChem ID: 5358336

3-Octen-2-ol Properties

Names and Identifiers

• 3-Octen-2-ol
• 3-Octen-1-ol
• FEMA 3602
• TRANS-2-HYDROXY-3-OCTENE
• 3-Octen-2-ol, (3E)-
• Octen-2-ol, AldrichCPR
• (3E)-oct-3-en-2-ol
• NSC 245472
• 0347391ZTJ
• Q27259150
• 3-OCTEN-2-OL [FHFI]
• CS-0453876
• NSC244893
• NSC245472
• MFCD00036565
• LMFA05000702
• NSC-244893
• 76649-14-4
• 48L416E22Q
• NSC245471
• (E)-3-Octen-2-ol
• UNII-0347391ZTJ
• NSC-245471
• CHEBI:168329
• UNII-48L416E22Q
• NS00126935
• YJJIVDCKSZMHGZ-VOTSOKGWSA-N
• 3-Octen-2-ol, trans-
• trans-3-Octen-2-ol
• (3E)-3-Octen-2-ol
• DTXSID101316025
• FEMA No. 3602
• NSC-245472
• EINECS 278-508-9
• SCHEMBL808522
• NSC 244893
• NSC 245471
• 57648-55-2
• (+/-)-3-OCTEN-2-OL, (3E)-
• (E)-oct-3-en-2-ol
• 3-Octen-2-ol, (E)-
• SCHEMBL808521
• O0315

• InChIKey： YJJIVDCKSZMHGZ-VOTSOKGWSA-N
• Inchi： InChI=1S/C8H16O/c1-3-4-5-6-7-8(2)9/h6-9H,3-5H2,1-2H3/b7-6+
• SMILES： CC(O)/C=C/CCCC
• BRN： 1743648

Computed Properties

• Exact Mass: 128.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 128.120115
• Heavy Atom Count: 9
• Complexity: 76.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.11360
• PSA: 20.23000
• Refractive Index: 1.4400
• Boiling Point: 98°C 2mm
• Melting Point: -31.5°C (estimate)
• Vapor Pressure: 0.3±0.7 mmHg at 25°C
• Flash Point: 71°C
• FEMA: 3602 | 3-OCTEN-2-OL
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 0,84 g/cm3